Cas no 1261862-72-9 (Ethyl 2-(3-bromo-2-methylphenyl)acetate)

• Product Name: Ethyl 2-(3-bromo-2-methylphenyl)acetate
• CAS No: 1261862-72-9
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• MDL: MFCD18395994
• CID: 2950297
• PubChem ID: 71433095
• Update Time: 2025-06-16

Ethyl 2-(3-bromo-2-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-bromo-2-methylphenyl)acetate
• 3-bromo-2-methylphenylacetic acid ethyl ester
• Ethyl 3-bromo-2-methylphenylacetate
• NE16319
• AK545168
• Benzeneacetic acid, 3-bromo-2-methyl-, ethyl ester
• DS-19372
• AKOS025296050
• EN300-175912
• Ethyl (3-Bromo-2-Methylphenyl)acetate
• MFCD18395994
• CS-0062371
• A11756
• ethyl2-(3-bromo-2-methylphenyl)acetate
• 1261862-72-9
• Ethyl 2-(3-bromo-2-methylphenyl)acetate

• MDL： MFCD18395994
• Inchi： 1S/C11H13BrO2/c1-3-14-11(13)7-9-5-4-6-10(12)8(9)2/h4-6H,3,7H2,1-2H3
• InChI Key： XNNADSVIJHLPHG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)CC(=O)OCC

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.1

Experimental Properties

• Density: 1.344±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 305.4±27.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),

Ethyl 2-(3-bromo-2-methylphenyl)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on Ethyl 2-(3-bromo-2-methylphenyl)acetate

Ethyl 2-(3-bromo-2-methylphenyl)acetate (CAS No. 1261862-72-9): A Comprehensive Overview

Ethyl 2-(3-bromo-2-methylphenyl)acetate (CAS No. 1261862-72-9) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a brominated aromatic ring and an ester functional group, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of Ethyl 2-(3-bromo-2-methylphenyl)acetate is C₁₁H₁₃BrO₂, and it has a molecular weight of approximately 245.13 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but has limited solubility in water.

In recent years, Ethyl 2-(3-bromo-2-methylphenyl)acetate has been extensively studied for its potential applications in the synthesis of pharmaceuticals and agrochemicals. One of the key areas of interest is its use as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a novel SSRI using Ethyl 2-(3-bromo-2-methylphenyl)acetate as a key intermediate, demonstrating its utility in drug discovery.

Beyond pharmaceutical applications, Ethyl 2-(3-bromo-2-methylphenyl)acetate has also shown promise in the development of advanced materials. Researchers at the University of California, Berkeley, have explored its use in the synthesis of conjugated polymers for organic photovoltaic (OPV) devices. The brominated aromatic ring in the compound facilitates efficient π-π stacking interactions, which are crucial for enhancing the charge transport properties of OPV materials. A recent publication in Advanced Materials highlighted the improved performance of OPV devices incorporating polymers synthesized from Ethyl 2-(3-bromo-2-methylphenyl)acetate.

The synthetic versatility of Ethyl 2-(3-bromo-2-methylphenyl)acetate is further evidenced by its use in the preparation of various functionalized derivatives. For example, a study published in Tetrahedron Letters described a facile method for converting Ethyl 2-(3-bromo-2-methylphenyl)acetate into a range of substituted phenols and anilines through palladium-catalyzed cross-coupling reactions. These derivatives have found applications in the synthesis of fluorescent probes and sensors, which are essential tools in bioanalytical chemistry.

The safety and handling of Ethyl 2-(3-bromo-2-methylphenyl)acetate are important considerations for researchers and industrial users. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to avoid inhalation, ingestion, and skin contact. The compound should be stored in tightly sealed containers away from heat and direct sunlight to maintain its stability and purity.

In conclusion, Ethyl 2-(3-bromo-2-methylphenyl)acetate (CAS No. 1261862-72-9) is a valuable chemical intermediate with a wide range of applications in pharmaceutical research, materials science, and synthetic chemistry. Its unique structural features make it an attractive starting material for the synthesis of bioactive compounds and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in modern scientific endeavors.